Cas no 1806631-76-4 (4-(2-Bromopropanoyl)-3-ethoxymandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-3-ethoxymandelic acid
• CAS No: 1806631-76-4
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• CID: 4941164
• Update Time: 2025-10-29

4-(2-Bromopropanoyl)-3-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-3-ethoxymandelic acid

• Inchi： 1S/C13H15BrO5/c1-3-19-10-6-8(12(16)13(17)18)4-5-9(10)11(15)7(2)14/h4-7,12,16H,3H2,1-2H3,(H,17,18)
• InChI Key： UVCMJDJPWYLOLE-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=CC=1OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 2
• Topological Polar Surface Area: 83.8

Additional information on 4-(2-Bromopropanoyl)-3-ethoxymandelic acid

4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid: A Comprehensive Overview

4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid (CAS No. 1806631-76-4) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure featuring a bromoalkyl group and an ethoxy substituent, has been extensively studied for its potential applications in drug development. The bromopropanoyl group and ethoxymandelic acid derivative are key structural elements that contribute to its intriguing chemical properties and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid, allowing researchers to explore its stereochemical properties and reactivity in greater depth. The compound's structure, which includes a mandelic acid backbone, provides a versatile platform for further functionalization. This has led to its use as an intermediate in the synthesis of more complex molecules with potential therapeutic applications.

One of the most promising areas of research involving this compound is its role in enzyme inhibition studies. Researchers have demonstrated that 4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid exhibits selective inhibitory activity against certain proteases, making it a valuable tool in the development of antiviral and anticancer agents. The bromoalkyl substituent has been shown to enhance the compound's binding affinity to target enzymes, a property that is being exploited in ongoing drug discovery efforts.

In addition to its enzymatic applications, this compound has also been investigated for its potential role in modulating cellular signaling pathways. Recent studies have highlighted its ability to influence the activity of key kinases involved in inflammatory responses, suggesting its potential utility in the treatment of chronic inflammatory diseases. The ethoxy group attached to the mandelic acid moiety plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of 4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The use of palladium-catalyzed cross-coupling reactions has significantly improved the efficiency of this synthesis, enabling researchers to produce the compound on a larger scale for preclinical testing. This scalability is a critical factor in advancing the compound toward clinical trials.

From an environmental perspective, the production and handling of 4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid adhere to strict safety protocols to minimize ecological impact. The compound's stability under standard storage conditions further ensures its suitability for long-term research and development projects.

In conclusion, 4-(2-Bromopropanoyl)-3-Ethoxymandelic Acid (CAS No. 1806631-76-4) represents a significant advancement in medicinal chemistry, offering a unique combination of structural features and biological activities. As research continues to uncover new applications for this compound, it holds immense promise for contributing to the development of innovative therapeutic agents.